Forsythoside B
Overview
Description
Forsythoside B is a natural product belonging to the phenylpropanoid/polyphenolic glycoside group. It is found in various plant species within the mint order, such as Marrubium alysson, Phlomis armeniaca, Scutellaria salviifolia, Phlomoides tuberosa, Phlomoides rotata, Pedicularis longiflora, and Teucrium chamaedrys . This compound is known for its anti-inflammatory, antioxidant, and neuroprotective properties .
Scientific Research Applications
Forsythoside B has a wide range of scientific research applications:
Chemistry: It is used as a reference compound in the study of phenylethanoid glycosides and their chemical properties.
Biology: this compound is studied for its role in plant defense mechanisms and its interactions with other biomolecules.
Mechanism of Action
Forsythoside B exerts its effects through several molecular targets and pathways:
Anti-inflammatory Action: It inhibits inflammatory mediators such as tumor necrosis factor-alpha (TNF-alpha), interleukin-6 (IL-6), and nuclear factor kappa B (NF-κB).
Antioxidant Action: this compound activates the nuclear factor-erythroid 2-related factor 2 (Nrf2) pathway, leading to the upregulation of antioxidant enzymes.
Neuroprotective Action: It modulates the RhoA/ROCK signaling pathway, providing protection against neuroinflammation and oxidative stress.
Biochemical Analysis
Biochemical Properties
Forsythoside B acts as an inhibitor of inflammatory mediators such as TNF-alpha, IL-6, IκB, and NF-κB, as well as the temperature-sensitive channel TRPV3 . It also activates the RhoA/ROCK signaling pathway, which can cause hypersensitivity reactions when injected intravenously .
Cellular Effects
This compound has been shown to counteract cognitive decline, ameliorate the deposition of amyloid-beta (Aβ) and the phosphorylation of tau protein, and attenuate the activation of microglia and astrocytes in the cortex and hippocampus . It also prevents lipopolysaccharide-induced neuroinflammation and reduces microglia-mediated neurotoxicity .
Molecular Mechanism
This compound exerts its effects at the molecular level by inhibiting the NLRP3 inflammasome pathway through SIRT1 activation . It decreases the activation of JNK-interacting protein 3/C-Jun NH2-terminal kinase and suppresses WD-repeat and FYVE-domain-containing protein 1/toll-like receptor 3 (WDFY1/TLR3), further suppressing the activation of nuclear factor-κB (NF-κB) signaling .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has shown to reduce cerebral infarct volume and neurological deficit score in rats subjected to transient middle cerebral artery occlusion/reperfusion (MCAO/R) . It also reduced pathological changes and cell apoptosis in the hippocampal CA1 region and cortex on the ischemic side of rats .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, in APP/PS1 mice, this compound was administered intragastrically for 36 days . The study showed that this compound counteracted cognitive decline and ameliorated the deposition of Aβ and the phosphorylation of tau protein .
Preparation Methods
Synthetic Routes and Reaction Conditions: Forsythoside B can be synthesized through a series of glycosylation reactions involving phenylethanoid glycosides. The synthetic route typically involves the protection of hydroxyl groups, glycosylation, and subsequent deprotection steps. The reaction conditions often include the use of catalysts such as Lewis acids and bases to facilitate the glycosylation process .
Industrial Production Methods: Industrial production of this compound involves the extraction and purification from plant sources, particularly from Forsythiae fructus. The process includes solvent extraction, chromatography, and crystallization to obtain high-purity this compound .
Chemical Reactions Analysis
Types of Reactions: Forsythoside B undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form quinones and other oxidized derivatives.
Reduction: Reduction reactions can convert this compound into its corresponding alcohols.
Substitution: Nucleophilic substitution reactions can modify the glycosidic bonds in this compound.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate (KMnO4) and hydrogen peroxide (H2O2) are commonly used.
Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.
Substitution: Acidic or basic conditions are often employed to facilitate nucleophilic substitution reactions.
Major Products: The major products formed from these reactions include oxidized derivatives, reduced alcohols, and substituted glycosides .
Comparison with Similar Compounds
Forsythoside B is often compared with other phenylethanoid glycosides such as Forsythoside A and Forsythin (Phillyrin):
Forsythoside A: Similar to this compound, Forsythoside A possesses anti-inflammatory and antioxidant properties.
Forsythin (Phillyrin): Forsythin is another phenylethanoid glycoside with anti-inflammatory and hypolipidemic effects.
Similar Compounds:
- Forsythoside A
- Forsythin (Phillyrin)
- Acteoside
- Verbascoside
This compound stands out due to its broad spectrum of biological activities and its potential in various therapeutic areas.
Properties
IUPAC Name |
[(2R,3R,4R,5R,6R)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H44O19/c1-15-24(41)25(42)26(43)32(50-15)53-29-27(44)31(47-9-8-17-3-6-19(37)21(39)11-17)51-22(12-48-33-30(45)34(46,13-35)14-49-33)28(29)52-23(40)7-4-16-2-5-18(36)20(38)10-16/h2-7,10-11,15,22,24-33,35-39,41-46H,8-9,12-14H2,1H3/b7-4+/t15-,22+,24-,25+,26+,27+,28+,29+,30-,31+,32-,33+,34+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBINOWGIHWPJI-UNSOMVRXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)COC4C(C(CO4)(CO)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](O[C@@H]([C@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)CO[C@H]4[C@@H]([C@](CO4)(CO)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H44O19 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101317304 |
Source
|
| Record name | Forsythoside B | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
756.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
81525-13-5 |
Source
|
| Record name | Forsythoside B | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=81525-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Forsythoside B | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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